N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide

• IUPAC Name: N-[4-[[cyclopropylmethyl(propyl)amino]methyl]phenyl]acetamide
• InChI: InChI=1S/C16H24N2O/c1-3-10-18(11-14-4-5-14)12-15-6-8-16(9-7-15)17-13(2)19/h6-9,14H,3-5,10-12H2,1-2H3,(H,17,19)
• InChI Key: FQSFWBBHBJYTEX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1CC1)CC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide, also known as CPP-ACP, is a compound that has been extensively studied for its potential applications in dental care. This compound has been shown to have a number of beneficial effects on oral health, including the ability to prevent tooth decay and promote remineralization of enamel. In

Scientific Research Applications

N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been extensively studied for its potential applications in dental care. One of the most promising applications of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is its ability to prevent tooth decay. Studies have shown that N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide can help to remineralize enamel, which can prevent the formation of cavities. Additionally, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been shown to have antimicrobial properties, which can help to reduce the risk of bacterial infections in the mouth.

Mechanism of Action

The mechanism of action of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is complex and involves a number of different processes. One of the key mechanisms of action is the ability of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide to bind to tooth enamel and promote remineralization. N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide also has the ability to inhibit the growth of certain bacteria that are known to contribute to tooth decay.
Biochemical and Physiological Effects
N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has a number of biochemical and physiological effects on the body. One of the most significant effects is its ability to promote remineralization of tooth enamel. N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide also has antimicrobial properties, which can help to reduce the risk of bacterial infections in the mouth. Additionally, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the gums.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in lab experiments is its well-documented synthesis method. This makes it easy to obtain and use in experiments. Additionally, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been extensively studied, which means that there is a large body of scientific literature available on its properties and potential applications. However, one limitation of using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in lab experiments is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide. One area of research that is particularly promising is the development of new formulations of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide that are more effective at promoting remineralization of tooth enamel. Additionally, there is a need for more research on the long-term effects of using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in dental care. Finally, there is a need for more research on the potential applications of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in other areas of medicine, such as wound healing and drug delivery.
Conclusion
In conclusion, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is a compound that has a number of potential applications in dental care. Its ability to promote remineralization of tooth enamel and inhibit the growth of certain bacteria make it a promising candidate for the prevention of tooth decay. While there are some limitations to using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in lab experiments, its well-documented synthesis method and extensive scientific literature make it an attractive option for researchers. There are a number of future directions for research on N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide, and it is likely that this compound will continue to be an important area of study in the years to come.

Synthesis Methods

N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The final product is a white crystalline powder that is soluble in water. The synthesis method has been well-documented in the scientific literature, and several variations of the method have been developed.